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Compound of Interest

Compound Name:
2-Benzyl-6-hydroxy-2-

azabicyclo[2.2.2]octane

CAS No.: 41959-29-9

Cat. No.: B2775826

Get Quote

The 2-azabicyclo[2.2.2]octane core is a bridged bicyclic amine. Its value lies in its ability to

freeze bioactive conformations, reducing the entropic penalty of receptor binding.

Rigidity: The [2.2.2] bridge system enforces a boat-like conformation on the constituent rings,

preventing ring flipping common in piperidines.

Bioisosterism: It serves as a conformationally restricted bioisostere for:

Piperidines: By bridging C1 and C4.

Tropanes: Offering a bulkier, more hydrophobic profile.

Phenyl Rings: (Specifically 2-oxabicyclo[2.2.2]octanes, but applicable here) as saturated,

sp3-rich mimics (defined as "escape from flatland").

Table 1: Physicochemical Comparison of Bridged Nitrogen Scaffolds
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Feature
Quinuclidine (1-
aza)

Isoquinuclidine (2-
aza)

Tropane (8-aza)

Bridge Size [2.2.2] [2.2.2] [3.2.1]

Nitrogen Position Bridgehead Bridge Bridge

Basicity (pKa) ~11.0 ~10.8 ~9.6

Lipophilicity Moderate Moderate-High Moderate

Key Application nAChR ligands
Opioids, Viral,

Alzheimer's
Anticholinergics

Part 2: Synthetic Architectures
Accessing the isoquinuclidine core requires overcoming significant ring strain. Two dominant

strategies exist: Diels-Alder Cycloaddition (for high diversity) and Intramolecular Cyclization (for

scale).

Strategy A: Hetero-Diels-Alder Cycloaddition
This is the most versatile route for generating substituted derivatives. It typically involves the

reaction of a 1,2-dihydropyridine (acting as the diene) with a reactive dienophile (e.g.,

acrylates, nitroso compounds).

Mechanism: [4+2] Cycloaddition.

Selectivity: Endo/Exo selectivity is controlled by Lewis Acid catalysts (e.g., Cr(III) Schiff base

complexes).

Utility: Allows introduction of chiral centers at the bridgehead carbons.

Strategy B: Intramolecular Cyclization (The PABA Route)
Ideal for bulk synthesis of the unsubstituted core. It utilizes cis-4-aminocyclohexanecarboxylic

acid.

Mechanism: Thermal dehydration/lactamization followed by reduction.
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Key Intermediate: 2-Azabicyclo[2.2.2]octan-3-one (Isoquinuclidone).
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Figure 1: Dual synthetic pathways for accessing the isoquinuclidine scaffold. Pathway A favors

derivative diversity; Pathway B favors scalability.

Part 3: Medicinal Chemistry Frontiers
The scaffold has proven critical in three primary therapeutic areas.

Neurology: Alzheimer’s & Pain
Gamma-Secretase Inhibitors (PSEN-1 Selective): Researchers at Janssen identified that the

2-azabicyclo[2.2.2]octane sulfonamides can selectively inhibit Presenilin-1 (PSEN-1)
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complexes without affecting PSEN-2 or Notch signaling (a common toxicity source).

Mechanism:[1][2][3] The "U-shape" conformation of the sulfonamide attached to the rigid

bicyclic core fits the S1' subsite of the enzyme.

Key Compound:(+)-13b (Brain penetrant, >350-fold selectivity vs PSEN2).[3][4]

Kappa Opioid Receptor (KOR) Agonists:

Compound:KNT-63.[5]

Insight: The scaffold mimics the active conformation of morphinans but with reduced

addiction liability profiles.

Metabolic Disease: ELOVL6 Inhibitors
Target: Elongation of Long-Chain Fatty Acids Family Member 6 (ELOVL6).[6]

Role: Regulating insulin sensitivity. The isoquinuclidine derivatives serve as a rigid spacer,

positioning polar heads to interact with the enzyme's catalytic tunnel.

Table 2: Key Bioactive Isoquinuclidine Derivatives
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ID Target Indication
Mechanism/Ins
ight

Source

(+)-13b

Gamma-

Secretase

(PSEN1)

Alzheimer's

Selective

inhibition via "U-

shape"

conformational

lock.[3]

[1]

KNT-63
Kappa Opioid

Receptor
Analgesia

Bioisostere of

morphinans;

potent

antinociception.

[2]

ELOVL6-Inh ELOVL6 Diabetes/Obesity

Inhibits fatty acid

elongation;

improved

metabolic

stability.

[3]

Iso-Local Na+ Channels Anesthesia

Conformational

analog of

isopethidine;

defines

pharmacophore.

[4]

Part 4: Validated Experimental Protocol
Protocol: Scalable Synthesis of 2-Azabicyclo[2.2.2]octane (Isoquinuclidine) Tosylate

Rationale: This protocol is selected for its high reliability ("Trustworthiness") and use of

inexpensive starting materials, making it the standard for accessing the core scaffold.

Reagents:

cis-4-Aminocyclohexanecarboxylic acid (CAS: 3685-23-2)

Dowtherm A (Eutectic mixture of biphenyl and diphenyl oxide)
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Red-Al (Sodium bis(2-methoxyethoxy)aluminum hydride), 65% in toluene

p-Toluenesulfonic acid monohydrate (TsOH)

Workflow:

Thermal Cyclization (Lactam Formation):

Setup: Equip a 3-neck round-bottom flask with a Dean-Stark trap and condenser.

Action: Suspend cis-4-aminocyclohexanecarboxylic acid (1.0 eq) in Dowtherm A (10 vol).

Critical Step: Heat to 250°C. The high temperature is non-negotiable to overcome the

activation energy of forming the bridged lactam.

Observation: Water will collect in the trap. Monitor until water evolution ceases (~3-5

hours).

Isolation: Cool to room temperature. The product, 2-azabicyclo[2.2.2]octan-3-one, may

precipitate or require extraction. Note: Dowtherm A is difficult to remove; sublimation or

column chromatography is often required if not proceeding directly.

Reduction (Amine Generation):

Setup: Nitrogen atmosphere, dry THF solvent.

Action: Dissolve the lactam (1.0 eq) in THF.

Addition: Add Red-Al (2.5 eq) dropwise at 0°C. Red-Al is preferred over LiAlH4 for safety

and solubility in aromatic solvents.

Reaction: Reflux for 12 hours to ensure complete reduction of the rigid amide.

Quench: Cool to 0°C. Carefully add Rochelle's salt solution (saturated potassium sodium

tartrate) to break the aluminum emulsion.

Salt Formation (Purification):
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Action: Extract the free amine into ether/DCM. Dry over Na2SO4.

Precipitation: Add p-Toluenesulfonic acid (1.05 eq) dissolved in ethanol.

Result: The tosylate salt of 2-azabicyclo[2.2.2]octane precipitates as a white, crystalline

solid.

Yield: Typically 60-70% overall.

Self-Validating Checkpoint:

1H NMR (D2O) of Tosylate: Look for the bridgehead methine protons at ~3.4 ppm and the

characteristic roof-effect of the ethylene bridge multiplets.

Melting Point: The tosylate salt should have a sharp melting point >250°C (decomposition).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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